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Compound of Interest

Compound Name: PKH 67

Cat. No.: B15556986

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on the PKH67 dye, a lipophilic cyanine

dye used for fluorescently labeling cell membranes. This document summarizes its spectral

properties, provides detailed experimental protocols, and outlines its primary applications in

research.

Core Properties and Spectral Data
PKH67 is a green fluorescent dye that intercalates into the lipid bilayer of cell membranes.[1][2]

Its stable labeling allows for long-term cell tracking both in vitro and in vivo.[3][4] The dye's

fluorescence is independent of pH within physiological ranges.[5]

Spectral Characteristics
The key spectral properties of PKH67 are summarized in the table below.

Property Wavelength (nm) Reference

Maximum Excitation (λex) 490 [1][6][7]

Maximum Emission (λem) 502 [1][6][7]
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PKH67 is compatible with standard fluorescein (FITC) filter sets.[4] Its emission spectrum has

minimal overlap with red fluorescent probes, making it ideal for multi-color analysis in

conjunction with dyes like propidium iodide (PI), 7-aminoactinomycin D (7-AAD), or

phycoerythrin (PE).[4][8]

In Vivo Stability
Property Duration Reference

In Vivo Fluorescence Half-Life 10-12 days [2][9]

This extended half-life makes PKH67 suitable for short- to medium-term in vivo cell tracking

studies.[9] For studies requiring tracking for periods longer than a few weeks, the red

fluorescent dye PKH26, with a half-life greater than 100 days, is recommended.[2][4]

Experimental Protocols
Accurate and reproducible cell labeling with PKH67 requires careful adherence to established

protocols. The following sections provide a general methodology for labeling cells in

suspension and a protocol for labeling exosomes.

General Cell Membrane Labeling Protocol
This protocol is broadly applicable to various cell types, including lymphocytes, monocytes, and

stem cells.[2] The procedure involves preparing the cells, the dye solution, and then combining

them under optimal conditions.
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Preparation

Staining

Quenching & Washing

Analysis

1. Wash Cells
(serum-free medium)

2. Centrifuge & Pellet
(400 x g, 5 min)

3. Resuspend in Diluent C
(2x10^7 cells/mL)

5. Mix Cells & Dye
(Rapidly add equal volumes)

4. Prepare 2X Dye Solution
(4 µM in Diluent C)

6. Incubate
(1-5 minutes, RT)

7. Stop Staining
(Add equal volume of serum/BSA)

8. Wash with Complete Medium
(Centrifuge & resuspend)

9. Repeat Wash (2x)
(Transfer to new tube)

10. Analyze
(Flow Cytometry / Microscopy)

Click to download full resolution via product page

General workflow for labeling cells with PKH67.
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Key Methodological Considerations:

Reagents: Use high-quality, anhydrous solvents for preparing stock solutions.[5] The

provided Diluent C is an iso-osmotic, aqueous solution that maintains cell viability and

maximizes staining efficiency.[2] Avoid using physiologic salts or buffers during the staining

step as they can cause the dye to form micelles, reducing labeling efficiency.[10]

Cell Preparation: Cells should be washed with serum-free medium before staining because

serum proteins can bind to the dye and reduce its effective concentration.[2]

Staining: The staining process is rapid.[9] It is crucial to quickly and thoroughly mix the cell

suspension with the dye solution to ensure uniform labeling.[2]

Washing: After staining, it is important to wash the cells multiple times with complete medium

to remove any unbound dye.[2] Transferring the cells to a fresh tube between washes can

improve washing efficiency.

Exosome Labeling Protocol
PKH67 is also widely used for labeling extracellular vesicles, such as exosomes, for uptake

and tracking studies.[8]
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Preparation

Staining

Purification

Analysis

1. Isolate & Pellet Exosomes

2. Resuspend in Diluent C

4. Mix Exosomes & Dye
(Pipette continuously, 30s)

3. Prepare PKH67 in Diluent C

5. Incubate
(5 minutes, RT)

6. Quench with BSA

7. Layer on Sucrose Cushion

8. Ultracentrifuge
(190,000 x g, 2h)

9. Purify via Spin Column

10. Analyze Labeled Exosomes

Click to download full resolution via product page

Workflow for labeling exosomes with PKH67.
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Key Methodological Considerations:

Purification: After labeling, it is critical to remove excess, unbound dye. This is often achieved

through ultracentrifugation over a sucrose cushion followed by size-exclusion

chromatography or spin columns.[8][11]

Applications in Research and Drug Development
The stable and bright fluorescence of PKH67 makes it a versatile tool for a variety of

applications.

Primary Applications of PKH67

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/imaging-analysis-and-live-cell-imaging/exosome-labeling-pkh
https://www.cd-bioparticles.net/product/15836/pkh67-membrane-exosomes-labeling-purification-kit-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Description Reference

Cell Tracking

In vitro and in vivo monitoring

of cell migration, localization,

and fate.

[3][6]

Cell Proliferation

The dye is distributed equally

among daughter cells, allowing

for the tracking of cell division

by measuring the progressive

halving of fluorescence

intensity.

[3]

Cytotoxicity Assays

Used in combination with

viability dyes like propidium

iodide to distinguish live and

dead cells.

[4]

Exosome/Liposome Uptake

Monitoring the uptake of

labeled extracellular vesicles

or liposomes by cells.

[2][8]

Cell-Cell Interactions

Studying membrane transfer

between cells and

phagocytosis.

[2]

Antigen Presentation

Tracking the interaction of

antigen-presenting cells with

other immune cells.

[2]

PKH67's utility in these applications stems from its ability to provide stable, long-term labeling

with minimal impact on cell viability or biological function.[4] Its compatibility with other

fluorophores further enhances its versatility in complex, multi-parameter experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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